1H-Pyrrolo[3,2-b]pyridin-6-ol
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Overview
Description
1H-Pyrrolo[3,2-b]pyridin-6-ol is a biochemical compound with the molecular formula C7H6N2O and a molecular weight of 134.14 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of 1H-Pyrrolo[3,2-b]pyridin-6-ol can be represented by the SMILES stringC1=CNC2=CC(=CN=C21)O
.
Scientific Research Applications
Chemical Synthesis and Functionalization
1H-Pyrrolo[3,2-b]pyridin-6-ol has been a subject of interest in chemical synthesis. Its regioselective functionalization at various positions, particularly at the 6-position, has been achieved, enabling the introduction of diverse groups like halogen, cyano, and thiocyanato onto its pyridine ring, as explored by Minakata, Komatsu, and Ohshiro (1992) (Minakata et al., 1992). Furthermore, Minakata et al. (1992) also examined functionalization strategies for this compound towards applications in agrochemicals and functional materials (Minakata et al., 1992).
Biological and Pharmacological Investigations
1H-Pyrrolo[3,2-b]pyridin-6-ol derivatives have shown potential in biological applications. Palmer et al. (2008) synthesized novel derivatives and established a structure-activity relationship, indicating some compounds as potent inhibitors of gastric acid secretion (Palmer et al., 2008). Additionally, Minakata et al. (1997) reported on the synthesis and fungicidal activity of 1H-pyrrolo[2,3-b]pyridine derivatives against Pyricularia oryzae, a fungus causing rice blast (Minakata et al., 1997).
Exploration in Material Science
The compound has also been studied in the context of material science. For instance, Bancroft, Ward, and Brown (1977) explored the synthesis and reactions of the 1H-imidazo[1,2-a]pyrrolo[3,2-e]pyridine system, which is relevant in the development of new materials with varied alkyl and aryl substituents (Bancroft et al., 1977).
Spectroscopy and Theoretical Studies
Theoretical investigations into the properties of 1H-pyrrolo[3,2-b]pyridin-6-ol and its derivatives have been conducted. Ramek and Tomić (2001) performed an ab initio Hartree-Fock investigation of 1-H-pyrrolo[3,2-b]pyridine-3-yl acetic acid, examining its potential energy surface and comparing its characteristics to those of similar molecules acting as plant growth hormones (Ramek & Tomić, 2001).
Safety and Hazards
Mechanism of Action
- Role : FGFRs play a crucial role in various cellular processes, including organ development, cell proliferation, migration, and angiogenesis. Abnormal activation of FGFR signaling pathways is associated with cancer progression .
- 1H-Pyrrolo[3,2-b]pyridin-6-ol inhibits FGFR kinase activity, disrupting these signaling cascades and potentially hindering cancer cell growth .
- Downstream effects may involve altered gene expression, cell cycle regulation, and survival pathways .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
1H-pyrrolo[3,2-b]pyridin-6-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c10-5-3-7-6(9-4-5)1-2-8-7/h1-4,8,10H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPBPBVINIWDVDK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1N=CC(=C2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10640153 |
Source
|
Record name | 1H-Pyrrolo[3,2-b]pyridin-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10640153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrrolo[3,2-b]pyridin-6-ol | |
CAS RN |
1015609-35-4 |
Source
|
Record name | 1H-Pyrrolo[3,2-b]pyridin-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10640153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-pyrrolo[3,2-b]pyridin-6-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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